Cas no 84604-84-2 (4,5-Dibromo-2-(4-nitrophenoxy)phenol)

4,5-Dibromo-2-(4-nitrophenoxy)phenol structure
84604-84-2 structure
Product Name:4,5-Dibromo-2-(4-nitrophenoxy)phenol
CAS No:84604-84-2
MF:C12H7Br2NO4
MW:388.996281862259
CID:731699
PubChem ID:3020003
Update Time:2025-04-19

4,5-Dibromo-2-(4-nitrophenoxy)phenol Chemical and Physical Properties

Names and Identifiers

    • 4,5-Dibromo-2-(4-nitrophenoxy)phenol
    • NS00038578
    • 84604-84-2
    • DTXSID10233600
    • EINECS 283-368-7
    • Inchi: 1S/C12H7Br2NO4/c13-9-5-11(16)12(6-10(9)14)19-8-3-1-7(2-4-8)15(17)18/h1-6,16H
    • InChI Key: SOCIRCCLOXVPNG-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC(=C(C=1)OC1C=CC(=CC=1)[N+](=O)[O-])O)Br

Computed Properties

  • Exact Mass: 388.872136
  • Monoisotopic Mass: 386.874183
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.3
  • XLogP3: 4.3

Experimental Properties

  • Density: 1.919
  • Boiling Point: 420.6°C at 760 mmHg
  • Flash Point: 208.2°C
  • Refractive Index: 1.679
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